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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212 Get Quote

N-Ethylpropylamine: A Technical Safety Guide
for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for handling N-Ethylpropylamine in a laboratory setting.

Adherence to these guidelines is critical to ensure personal safety and prevent accidents

during experiments.

Quantitative Safety Data
A summary of the key quantitative safety and physical property data for N-Ethylpropylamine is

provided in the table below for easy reference.
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Property Value Source

Molecular Formula C5H13N [1]

CAS Number 20193-20-8 [1]

Appearance Colorless to pale yellow liquid [2][3]

Odor Strong, ammonia-like [1][2]

Boiling Point 80-85°C [2]

Melting Point -75°C (estimate) [2]

Flash Point 2°C (closed cup)

Density 0.72 g/cm³ [2]

Vapor Pressure 86 hPa at 20°C [2]

Solubility
Miscible with water and many

organic solvents
[2][3]

pKa 10.76 ± 0.19 (Predicted) [1]

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses common safety questions and potential issues that may arise during

the handling and use of N-Ethylpropylamine.

Q1: What are the primary hazards associated with N-Ethylpropylamine?

A1: N-Ethylpropylamine is a highly flammable liquid and vapor. It is also corrosive and can

cause severe skin burns and eye damage.[4] Inhalation and skin contact are toxic, and it is

harmful if swallowed.[1][5] It may also cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is mandatory when working with N-
Ethylpropylamine?

A2: The following PPE must be worn at all times when handling N-Ethylpropylamine:
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Eye/Face Protection: Chemical safety goggles and a face shield are required.[4]

Hand Protection: Wear impervious chemical-resistant gloves.[4] Inspect gloves for any signs

of degradation before use.[5]

Body Protection: A lab coat or chemical-resistant apron is necessary. For larger quantities or

in case of a splash risk, impervious protective clothing and boots should be considered.[4]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[2][6]

If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved

respirator with an appropriate filter for ammonia and organic ammonia derivatives should be

used.[6]

Q3: How should I properly store N-Ethylpropylamine?

A3: Store N-Ethylpropylamine in a tightly closed container in a cool, dry, and well-ventilated

area.[1][5] It should be stored away from heat, sparks, open flames, and other ignition sources.

[4][5] The storage area should be designated for flammable and corrosive materials and be

locked.[1][4] It is also important to store it away from incompatible materials such as oxidizing

agents and strong acids.

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, immediately evacuate the area and remove all ignition sources.[5]

Ensure adequate ventilation.[5] For small spills, absorb the material with an inert absorbent

material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[5] Use

spark-proof tools and explosion-proof equipment during cleanup.[5] For large spills, it may be

necessary to contain the spill by bunding.[4] Do not let the product enter drains.[7]

Q5: What are the first aid procedures for exposure to N-Ethylpropylamine?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[5] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[5]
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Skin Contact: Immediately take off all contaminated clothing and rinse the skin with

water/shower for at least 15 minutes.[5] Seek immediate medical attention.[5] Wash

contaminated clothing before reuse.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If not

breathing, give artificial respiration.[5] Do not use mouth-to-mouth resuscitation.[5] Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[1] Call a physician or

poison control center immediately.[6]

Q6: How should I handle N-Ethylpropylamine to prevent static discharge?

A6: To prevent the ignition of vapors by static electricity, all metal parts of the equipment must

be grounded.[5] Use non-sparking tools and take precautionary measures against static

discharge by grounding and bonding containers and receiving equipment.[1][5]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling N-Ethylpropylamine
in a research setting.
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Caption: Workflow for the safe handling of N-Ethylpropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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